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Introduction
Dodecahydroterphenyl, a fully hydrogenated terphenyl, is a high-boiling point, thermally

stable liquid utilized in demanding applications requiring high-temperature performance.[1][2]

Its saturated molecular structure imparts excellent chemical inertness and a high resistance to

thermal degradation, making it a candidate as a plasticizer for high-performance polymers such

as Polyether Ether Ketone (PEEK) and polyimides.[1] These polymers are known for their

exceptional mechanical strength, thermal stability, and chemical resistance, but can be

challenging to process due to their high melt viscosities and glass transition temperatures (Tg).

[3][4] The incorporation of a suitable plasticizer like dodecahydroterphenyl can enhance their

processability and modify their physical properties.[2]

This document provides detailed application notes and experimental protocols for the use of

dodecahydroterphenyl as a plasticizer in high-performance polymers.

Mechanism of Action
Plasticizers function by inserting themselves between polymer chains, thereby increasing the

free volume and reducing the intermolecular forces.[5] This leads to a decrease in the glass

transition temperature (Tg), melt viscosity, and elastic modulus, resulting in increased flexibility

and easier processing.[5] For high-performance polymers, a plasticizer must exhibit high

thermal stability to withstand the high processing temperatures required for these materials
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without degradation.[6] Dodecahydroterphenyl, with its high boiling point and thermal stability,

is well-suited for this purpose.[1]

A simplified representation of the plasticization mechanism is illustrated below.
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Caption: Mechanism of Polymer Plasticization.

Quantitative Data
While specific quantitative data for dodecahydroterphenyl as a plasticizer for PEEK and

polyimides is not extensively available in open literature, the expected effects based on

plasticizer theory are summarized below. The following tables provide a general overview of the

anticipated changes in polymer properties upon the addition of a high-temperature plasticizer
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like dodecahydroterphenyl. Researchers should consider this as a guideline and perform

their own characterization for specific formulations.

Table 1: Expected Effect of Dodecahydroterphenyl on the Thermal Properties of High-

Performance Polymers

Property Unplasticized Polymer
Plasticized Polymer
(Expected)

Glass Transition Temperature

(Tg)

High (>140 °C for PEEK,

>300°C for Polyimides)[4][7]
Decreased

Melt Viscosity High Decreased

Thermal Stability Excellent

Maintained (due to high

thermal stability of

dodecahydroterphenyl)

Table 2: Expected Effect of Dodecahydroterphenyl on the Mechanical Properties of High-

Performance Polymers

Property Unplasticized Polymer
Plasticized Polymer
(Expected)

Tensile Strength High Decreased

Tensile Modulus High Decreased

Elongation at Break Low to Moderate Increased

Hardness High Decreased

Experimental Protocols
Protocol 1: Melt Blending of Dodecahydroterphenyl with
PEEK
This protocol describes a general procedure for the incorporation of dodecahydroterphenyl
into PEEK via melt extrusion.
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Materials:

Polyether Ether Ketone (PEEK) powder or pellets (dried in a vacuum oven at 150°C for at

least 4 hours prior to use)[8]

Dodecahydroterphenyl (CAS 61788-32-7)[2]

Equipment:

Twin-screw extruder with a high-temperature configuration (capable of reaching at least

400°C)[8]

Gravimetric or volumetric feeders for polymer and liquid

Cooling bath

Pelletizer

Injection molding machine or compression molding press (for sample preparation)

Procedure:

Preparation: Ensure PEEK is thoroughly dried to prevent hydrolytic degradation during

processing.

Extruder Setup: Set the temperature profile of the extruder barrels to gradually increase from

the feed zone to the die. A typical profile for PEEK is 350°C to 400°C.[8]

Blending:

Feed the dried PEEK powder or pellets into the main hopper of the extruder using a

calibrated feeder.

Inject the dodecahydroterphenyl into a downstream port of the extruder barrel using a

precision liquid injection pump. This ensures the polymer is fully melted before the

plasticizer is introduced.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://m.youtube.com/watch?v=ViULdBEbUAg
https://www.benchchem.com/product/b1344602?utm_src=pdf-body
https://www.benchchem.com/product/b1344602
https://m.youtube.com/watch?v=ViULdBEbUAg
https://m.youtube.com/watch?v=ViULdBEbUAg
https://www.benchchem.com/product/b1344602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The concentration of dodecahydroterphenyl can be varied (e.g., 1-10% by weight) to

study its effect on the final properties.

Extrusion: The molten blend is extruded through a die into a cooling bath (typically water).

Pelletization: The solidified strand is then fed into a pelletizer to produce plasticized PEEK

pellets.

Sample Preparation: The resulting pellets can be dried and then used for characterization or

further processing, such as injection molding or compression molding, to create test

specimens.
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Caption: Melt Blending Workflow.
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Protocol 2: Characterization of Plasticized High-
Performance Polymers
This protocol outlines the standard methods for evaluating the properties of the plasticized

polymers.

1. Thermal Analysis:

Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg)

and melting temperature (Tm). A typical heating rate is 10°C/min under a nitrogen

atmosphere.[1]

Thermogravimetric Analysis (TGA): To assess the thermal stability of the plasticized polymer.

A typical heating rate is 10°C/min in both nitrogen and air atmospheres.[1]

2. Mechanical Testing:

Tensile Testing (ASTM D638): To measure tensile strength, tensile modulus, and elongation

at break of injection-molded or compression-molded dog-bone specimens.

Hardness Testing (ASTM D2240): To determine the Shore D hardness of the material.

3. Rheological Analysis:

Melt Flow Index (MFI) (ASTM D1238): To measure the ease of flow of the molten polymer.

Capillary Rheometry: To determine the viscosity of the polymer melt at different shear rates

and temperatures.

Safety Precautions
Always handle dodecahydroterphenyl in a well-ventilated area and wear appropriate

personal protective equipment (PPE), including gloves and safety glasses.

High-temperature processing of polymers should be conducted with adequate exhaust

ventilation to remove any potential fumes.
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Consult the Safety Data Sheet (SDS) for dodecahydroterphenyl and the specific high-

performance polymer being used for detailed safety information.

Conclusion
Dodecahydroterphenyl holds promise as a high-temperature plasticizer for modifying the

properties of high-performance polymers like PEEK and polyimides. Its inherent thermal

stability makes it compatible with the high processing temperatures required for these

materials. The provided protocols offer a starting point for researchers to explore the effects of

dodecahydroterphenyl on the processability and performance of these advanced materials. It

is crucial to conduct thorough characterization to determine the optimal concentration and

processing conditions for any specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fire.tc.faa.gov [fire.tc.faa.gov]

2. Dodecahydroterphenyl | 61788-32-7 | Benchchem [benchchem.com]

3. mdpi.com [mdpi.com]

4. specialchem.com [specialchem.com]

5. PEEK plastics - Polyetheretherketone properties & applications | MCG [mcam.com]

6. Chemicals - TradeToppers [tradetoppers.com]

7. 3druck.com [3druck.com]

8. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Dodecahydroterphenyl as a High-Performance
Plasticizer: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344602#dodecahydroterphenyl-as-a-plasticizer-for-
high-performance-polymers]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1344602?utm_src=pdf-body
https://www.benchchem.com/product/b1344602?utm_src=pdf-body
https://www.benchchem.com/product/b1344602?utm_src=pdf-body
https://www.benchchem.com/product/b1344602?utm_src=pdf-custom-synthesis
https://www.fire.tc.faa.gov/1998Conference/presentations/StephenCheng.pdf
https://www.benchchem.com/product/b1344602
https://www.mdpi.com/2504-477X/9/10/526
https://www.specialchem.com/plastics/guide/polyimide-pi-plastic
https://www.mcam.com/en/products/peek
https://www.tradetoppers.com/product/?id=25258
https://3druck.com/en/press-releases-2/3d-printing-application-for-the-automotive-sector-thanks-to-peek-4948643/
https://m.youtube.com/watch?v=ViULdBEbUAg
https://www.benchchem.com/product/b1344602#dodecahydroterphenyl-as-a-plasticizer-for-high-performance-polymers
https://www.benchchem.com/product/b1344602#dodecahydroterphenyl-as-a-plasticizer-for-high-performance-polymers
https://www.benchchem.com/product/b1344602#dodecahydroterphenyl-as-a-plasticizer-for-high-performance-polymers
https://www.benchchem.com/product/b1344602#dodecahydroterphenyl-as-a-plasticizer-for-high-performance-polymers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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